Cas no 179055-13-1 (3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile)

• Product Name: 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile
• CAS No: 179055-13-1
• MDL: MFCD00111583
• CID: 4614391
• Update Time: 2025-06-11

3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(E)-3-(DIMETHYLAMINO)-2-PROPENOYL]BENZENECARBONITRILE
• 3-[3-(dimethylamino)prop-2-enoyl]benzonitrile
• Benzonitrile, 3-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]-
• 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile

• MDL： MFCD00111583

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile

Recent Advances in the Study of 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile (CAS: 179055-13-1)

3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile (CAS: 179055-13-1) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its biological activity, mechanism of action, and therapeutic potential. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and interaction with biological targets, such as kinases and GPCRs, which are implicated in various diseases.

In vitro and in vivo evaluations have revealed promising results for 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile as a potential therapeutic agent. For instance, studies have demonstrated its efficacy in inhibiting the proliferation of cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic investigations suggest that the compound exerts its effects through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings highlight its potential as a lead compound for the development of novel anticancer therapies.

Furthermore, the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability for clinical development. Preliminary data indicate favorable bioavailability and metabolic stability, although further optimization may be required to address issues related to solubility and toxicity. These studies underscore the importance of balancing efficacy and safety in the drug development process.

In addition to its anticancer potential, 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile has also been investigated for its anti-inflammatory and antimicrobial activities. Recent reports suggest that the compound exhibits significant inhibitory effects on pro-inflammatory cytokines and microbial pathogens, making it a versatile candidate for multifunctional drug development. These findings open new avenues for exploring its applications in treating infectious and inflammatory diseases.

Despite these advancements, challenges remain in the translation of 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile from bench to bedside. Issues such as scalability of synthesis, formulation development, and regulatory compliance need to be addressed to facilitate its progression through the drug development pipeline. Collaborative efforts between academia, industry, and regulatory bodies will be crucial in overcoming these hurdles and realizing the compound's full therapeutic potential.

In conclusion, 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile (CAS: 179055-13-1) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic profile make it a valuable lead compound for further investigation. Continued research and development efforts are expected to yield novel insights into its mechanism of action and therapeutic applications, paving the way for its eventual clinical use.